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Compound of Interest

Compound Name: Barium-140

Cat. No.: B1234999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling of Barium-140 (¹⁴⁰Ba)

sources in a laboratory setting. Adherence to these guidelines is critical to minimize radiation

exposure and prevent contamination. ¹⁴⁰Ba is a beta emitter with a radioactive daughter,

Lanthanum-140 (¹⁴⁰La), which is a significant gamma emitter. Therefore, precautions for both

beta and high-energy gamma radiation are necessary.

Radiological Data
Barium-140 decays to Lanthanum-140, which in turn decays to the stable Cerium-140. A

summary of their key radiological properties is presented in the table below.
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Property Barium-140 (¹⁴⁰Ba) Lanthanum-140 (¹⁴⁰La)

Half-life 12.75 days[1][2] 1.678 days[3][4][5]

Primary Decay Mode Beta (β⁻)[1][2] Beta (β⁻)[3][4][5]

Major Beta Energies (Eβ max) 1.022 MeV (60%)[6] 2.26 MeV (10%)[6]

0.48 MeV (40%)[6] 1.67 MeV (20%)[6]

1.32 MeV (70%)[6]

Major Gamma Energies (Eγ) 0.537 MeV (24.4%)[7] 1.596 MeV (95.4%)[8]

0.163 MeV (6.2%)[7] 0.816 MeV (23.1%)[6]

0.305 MeV (4.3%)[7] 0.487 MeV (45.5%)[6]

0.329 MeV (20.3%)[6]

Shielding Requirements
Effective shielding for ¹⁴⁰Ba sources must account for both the beta particles from ¹⁴⁰Ba and

the high-energy gamma rays from its daughter, ¹⁴⁰La.

Beta Shielding: The beta particles from ¹⁴⁰Ba can be effectively shielded by low atomic

number (Z) materials such as Plexiglas (lucite) or aluminum (at least 1/4 inch or ~6 mm

thick). This is the primary shield and should be placed closest to the source to minimize the

production of bremsstrahlung (X-rays).

Gamma Shielding: The high-energy 1.6 MeV gamma rays from ¹⁴⁰La require high-Z

materials like lead or concrete for effective shielding. Due to the energetic gamma emission

of its daughter isotope, lead shielding is a necessity.[8]

Shielding Material
Tenth-Value Layer (TVL) for 1.6 MeV
Gamma Rays

Lead ~1.5 - 2 inches (~3.8 - 5.1 cm)

Concrete ~8 - 9 inches (~20 - 23 cm)
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A Tenth-Value Layer (TVL) is the thickness of a material required to reduce the intensity of

radiation to one-tenth of its original value.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling ¹⁴⁰Ba sources.

PPE Item Specification

Lab Coat Standard laboratory coat.

Gloves
Two pairs of disposable nitrile gloves.[9] Change

gloves frequently.

Eye Protection Safety glasses with side shields or goggles.

Dosimetry
Whole-body dosimeter and a ring dosimeter for

extremities.

Experimental Protocols
General Handling Protocol

Preparation:

Designate a specific work area for handling ¹⁴⁰Ba. The area should be clearly marked with

"Caution, Radioactive Material" signs.

Cover the work surface with absorbent paper with a plastic backing.

Assemble all necessary materials and equipment before introducing the ¹⁴⁰Ba source to

the work area.

Ensure a calibrated radiation survey meter (e.g., a Geiger-Muller counter) is available and

operational.

Source Handling:

Always use remote handling tools such as tongs or forceps to handle the source vial. This

maximizes the distance between the source and the handler, reducing radiation dose.
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Work behind appropriate shielding (e.g., a lead-lined L-block shield with a leaded glass

window).

Perform all operations that may produce aerosols or volatile materials in a certified fume

hood that is approved for radioactive material use.

Post-Handling:

Securely cap and store the ¹⁴⁰Ba source in its shielded container immediately after use.

Survey the work area, tools, and yourself for contamination.

Dispose of radioactive waste in the appropriately labeled container.

Wash hands thoroughly after removing gloves.

Contamination Survey Protocol
Frequency: Conduct contamination surveys at the end of each experiment or workday in

which ¹⁴⁰Ba was used.

Procedure:

With a Geiger-Muller (GM) survey meter, slowly scan the work surfaces, floor, equipment,

and personal protective equipment. Hold the probe approximately 1 cm from the surface.

Perform wipe tests on surfaces to detect removable contamination. Wipe an area of 100

cm² with a filter paper or cotton swab.

Analyze the wipes using a liquid scintillation counter or a gamma counter.

Action Levels: If contamination is found above the established limits, decontaminate the area

immediately. Report any significant contamination to the Radiation Safety Officer (RSO).

Waste Disposal
Radioactive waste must be segregated and disposed of according to institutional and

regulatory requirements.
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Waste Type Container Disposal Procedure

Solid Waste
Labeled radioactive waste bag

inside a shielded container.

Segregate waste based on the

half-life of the isotope. For

¹⁴⁰Ba, with a half-life of 12.75

days, decay-in-storage may be

an option depending on

institutional policies.[10]

Liquid Waste

Labeled, sealed, and non-

breakable container within a

secondary containment.

Do not pour radioactive liquids

down the sink.[11] Solidify

aqueous waste if required by

the institutional waste

management program.

Sharps
Labeled, puncture-proof

sharps container.

Do not place sharps in plastic

bags.[10]

Emergency Procedures for a ¹⁴⁰Ba Spill
Follow the S.W.I.M.S. protocol for radioactive spills:

Stop the spill.

Warn others.

Isolate the area.

Minimize exposure.

Survey and seek assistance.
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Spill Classification Procedure

Minor Spill (<1 mCi)

1. Notify: Inform personnel in the immediate

area. 2. Contain: Cover the spill with absorbent

paper. 3. Clean: Wearing appropriate PPE,

clean the spill from the outside in. Place all

contaminated materials in a radioactive waste

bag. 4. Survey: Monitor the area, your hands,

and clothing for contamination. 5. Report: Inform

the RSO.[12]

Major Spill (>1 mCi)

1. Evacuate: Clear the area of all non-essential

personnel. 2. Isolate: Prevent entry into the area

and confine any potentially contaminated

individuals. 3. Shield: If possible without further

contamination, shield the source. 4. Secure:

Close and lock the room. 5. Call for Help:

Immediately contact the RSO. 6. Decontaminate

Personnel: Remove contaminated clothing and

flush contaminated skin with lukewarm water

and mild soap.[12]
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Caption: Workflow for the safe handling of Barium-140 sources.
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Caption: Emergency response workflow for a Barium-140 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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